3-t-Butyl-4-Isopropoxy-3-cyclobutene-1,2-dione
Cat. No. B8436998
M. Wt: 196.24 g/mol
InChI Key: KGZMFHAQUXMDKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06518283B1
Procedure details
tert-Butyl lithium (2.29 ml of a 1.7M solution in pentane, 3.9 mmol) was added to a solution of 3,4-diisopropoxy-3-cyclobutene-1,2-dione (594 mg, 3 mmol) in THF (30 ml) at −78° C. After 5 h trifluoroactic anhydride (636 μl, 4.5 mmol) was added and stirring continued at −78° C. for 30 min. The cold mixture was poured into NH4Cl(aq), extraced with EtOAc, dried (Na2SO4) and evaporated in vacuo. Column chromatography (SiO2; EtOAc/hexane, 15:85) gave the title compound as a mobile yellow oil (408 mg, 69%). δH (CDCl3) 5.43 (1H, sept, J 6.2 Hz), 1.45 (6H, d, J 6.2 Hz) and 1.33 (9H, s); m/z (ES+, 70V) 197 (M++H).
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
69%
Identifiers
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REACTION_CXSMILES
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[C:1]([Li])([CH3:4])([CH3:3])[CH3:2].C(O[C:10]1[C:11](=[O:19])[C:12](=[O:18])[C:13]=1[O:14][CH:15]([CH3:17])[CH3:16])(C)C.FC(F)(F)C(OC(=O)C(F)(F)F)=O.[NH4+].[Cl-]>CCCCC.C1COCC1.CCOC(C)=O>[C:1]([C:10]1[C:11](=[O:19])[C:12](=[O:18])[C:13]=1[O:14][CH:15]([CH3:16])[CH3:17])([CH3:4])([CH3:3])[CH3:2] |f:3.4|
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Inputs
Step One
|
Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
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C(C)(C)(C)[Li]
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[Compound]
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Name
|
solution
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
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Name
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Quantity
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594 mg
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Type
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reactant
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Smiles
|
C(C)(C)OC=1C(C(C1OC(C)C)=O)=O
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Name
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
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CCCCC
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Name
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Quantity
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30 mL
|
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Type
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solvent
|
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Smiles
|
C1CCOC1
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Step Two
|
Name
|
|
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Quantity
|
636 μL
|
|
Type
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reactant
|
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Smiles
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FC(C(=O)OC(C(F)(F)F)=O)(F)F
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Step Three
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Name
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
[NH4+].[Cl-]
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Step Four
|
Name
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
|
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Smiles
|
CCOC(=O)C
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
stirring
|
|
Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried (Na2SO4)
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CUSTOM
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Type
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CUSTOM
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Details
|
evaporated in vacuo
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
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|
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Type
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product
|
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Smiles
|
C(C)(C)(C)C=1C(C(C1OC(C)C)=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 408 mg | |
| YIELD: PERCENTYIELD | 69% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
